5-(4-fluorophenyl)-2-(4-morpholinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-fluorophenyl)-2-morpholin-4-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H15FN4O2/c18-12-3-1-11(2-4-12)13-5-6-19-15-14(13)16(23)21-17(20-15)22-7-9-24-10-8-22/h1-6H,7-10H2,(H,19,20,21,23)
• InChI Key: VYOMTDDVWZUUHB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=NC=CC(=C3C(=O)N2)C4=CC=C(C=C4)F
• Molecular Formula: C17H15FN4O2
• Molecular Weight: 326.32 g/mol

Description

5-(4-fluorophenyl)-2-(4-morpholinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has been of great interest in scientific research. It is commonly referred to as FPMP or Flupirtine. FPMP was first synthesized in the 1970s as a non-opioid analgesic drug. However, due to its unique properties, it has also been studied for its potential use in treating other medical conditions.

Mechanism of Action

FPMP works by activating potassium channels in the brain and spinal cord. This results in the inhibition of pain signals, leading to its analgesic effects. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
FPMP has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, protect against oxidative stress, and improve cognitive function. It has also been shown to have minimal side effects, making it a promising alternative to traditional pain medications.

Advantages and Limitations for Lab Experiments

One advantage of using FPMP in lab experiments is its unique mechanism of action. It works through a different pathway than traditional pain medications, making it a potential alternative for patients who do not respond well to opioids. Additionally, it has been shown to have minimal side effects, making it a safer option for long-term use. However, one limitation is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on FPMP. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been shown to have potential in treating other medical conditions such as fibromyalgia and multiple sclerosis. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

FPMP is synthesized through a multi-step process that involves the reaction of 4-morpholinyl-2-aminopyridine with 4-fluorobenzaldehyde, followed by cyclization and further chemical modifications. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

FPMP has been extensively studied for its potential use in treating various medical conditions. It has been shown to have analgesic properties, making it a potential alternative to opioid drugs. Additionally, it has been studied for its neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.